Cas no 40131-99-5 (2-bromo-1-(3,4-dihydroxyphenyl)ethanone)

• Product Name: 2-bromo-1-(3,4-dihydroxyphenyl)ethanone
• CAS No: 40131-99-5
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 1514964
• PubChem ID: 2769387
• Update Time: 2025-04-21

2-bromo-1-(3,4-dihydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3,4-dihydroxyphenyl)ethanone
• 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime
• 2-bromo-1-(3,4-dihydroxy-phenyl)-ethanone
• 2-Brom-3,4-dihydro-2H-naphthalin-1-on-oxim
• AGN-PC-00054R
• 2-Brom-3',4'-dihydroxyacetophenon
• 2-bromo-3,4-dihydronaphthalene-1(2H)-onoxime
• 2-Brom-1-(3,4-dihydroxy-phenyl)-aethanon
• 2-bromo-3,4-dihydro-2H-naphthalen-1-one oxime
• 2-Brom-1-oximino-tetralin
• CTK1F4742
• 2-Brom-tetralon-(1)-oxim
• 2-Brom-1-hydroximino-1,2,3,4-tetrahydro-naphthalin
• 2-bromo-3,4-dihydronaphthalen-l(2H)-one oxime
• 2-Bromo-3',4'-dihydroxyacetophenone
• SCHEMBL8343669
• OULYGWRDONPKAN-UHFFFAOYSA-N
• 40131-99-5
• 2-BROMO-1-(3,4-DIHYDROXYPHENYL)ETHAN-1-ONE
• G90742
• 2-bromo-1-(3,4-dihydroxyphenyl)ethanone

• Inchi： 1S/C8H7BrO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,10-11H,4H2
• InChI Key： OULYGWRDONPKAN-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 229.95786g/mol
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones